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Introduction

Ethylphenylsulfoxide, a chiral organosulfur compound, serves as a vital intermediate and
building block in organic synthesis. Its stereospecific reactions and applications in the
development of pharmaceuticals and agrochemicals necessitate a comprehensive
understanding of its structural and electronic properties. Spectroscopic analysis provides a
fundamental and powerful tool for the unambiguous identification, purity assessment, and
structural elucidation of this molecule. This guide offers an in-depth analysis of the Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of
ethylphenylsulfoxide, providing researchers, scientists, and drug development professionals
with a thorough reference for their work. The interpretation of this data is grounded in
established principles of spectroscopy, ensuring scientific integrity and practical utility.

Molecular Structure and Spectroscopic Correlation

The molecular structure of ethylphenylsulfoxide, with its distinct phenyl ring, ethyl group, and
sulfoxide moiety, gives rise to a unique spectroscopic fingerprint. Each analytical technique
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probes different aspects of the molecule's constitution, and a combined analysis provides a
complete structural picture.

Caption: Molecular Structure of Ethylphenylsulfoxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen
framework of organic molecules. For ethylphenylsulfoxide, both *H and 3C NMR provide
critical information about the electronic environment of each nucleus.

'H NMR Spectroscopy

The proton NMR spectrum of ethylphenylsulfoxide is characterized by distinct signals for the
aromatic protons of the phenyl group and the aliphatic protons of the ethyl group. The chemical
shifts are influenced by the electronegativity of the sulfoxide group and the anisotropic effects
of the aromatic ring.

Table 1: *H NMR Spectroscopic Data for Ethylphenylsulfoxide (in CDClIs)

. . Coupling
Chemical Shift o . .
Multiplicity Constant (J) / Integration Assignment
(3) I ppm
Hz
) Aromatic (ortho-
7.66 - 7.63 Multiplet - 2H
protons)
_ Aromatic (meta-
7.53 - 7.50 Multiplet - 3H
& para-protons)
] Methylene (-
3.01-281 Multiplet - 2H
CH2-)
1.25 Triplet 7.4 3H Methyl (-CHs)

Data sourced from the Supplementary Information of a study published by the Royal Society of
Chemistry.[1]
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The downfield chemical shifts of the aromatic protons (7.50-7.66 ppm) are characteristic of a
substituted benzene ring. The electron-withdrawing nature of the sulfoxide group deshields the
ortho protons to a greater extent, causing them to resonate at a slightly lower field compared to
the meta and para protons. The methylene protons of the ethyl group appear as a multiplet
around 2.81-3.01 ppm due to coupling with the adjacent methyl protons. The methyl protons, in
turn, are observed as a triplet at approximately 1.25 ppm, a result of splitting by the two
methylene protons.

3C NMR Spectroscopy

The carbon-13 NMR spectrum provides information on the number of distinct carbon
environments and their electronic nature.

Table 2: 3C NMR Spectroscopic Data for Ethylphenylsulfoxide (in CDCIs)

Chemical Shift (8) / ppm Assighment
143.5 Aromatic (C-ipso)
131.0 Aromatic (C-para)
129.2 Aromatic (C-meta)
1245 Aromatic (C-ortho)
53.0 Methylene (-CHz-)
6.6 Methyl (-CHs)

Data sourced from the Supplementary Information of a study published by the Royal Society of
Chemistry.[1]

The spectrum displays four signals in the aromatic region, corresponding to the ipso, ortho,
meta, and para carbons of the phenyl ring. The ipso-carbon, directly attached to the sulfur
atom, is the most downfield due to the direct electronic effect of the sulfoxide group. The
methylene carbon resonates at approximately 53.0 ppm, significantly downfield from a typical
alkane methylene due to the deshielding effect of the adjacent sulfur atom. The methyl carbon
appears at a characteristic upfield position of around 6.6 ppm.
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Infrared (IR) Spectroscopy

Infrared spectroscopy is a valuable technique for identifying the functional groups present in a
molecule. The IR spectrum of ethylphenylsulfoxide is dominated by a strong absorption band
characteristic of the sulfoxide (S=0) group.

Table 3: Characteristic IR Absorption Bands for Ethylphenylsulfoxide

Wavenumber (cm~?) Intensity Assignment
~3060 Medium Aromatic C-H stretch
~2970 Medium Aliphatic C-H stretch
~1475 Medium Aromatic C=C stretch
~1445 Medium Aromatic C=C stretch
~1040 Strong S=0 stretch

Aromatic C-H out-of-plane
~750 Strong

bend

Aromatic C-H out-of-plane
~690 Strong

bend

The most diagnostic peak in the IR spectrum of ethylphenylsulfoxide is the strong absorption
band for the S=0O stretching vibration, which typically appears in the range of 1030-1070 cm~1.
The exact position can be influenced by the electronic environment. The spectrum also shows
characteristic absorptions for the aromatic C-H stretching just above 3000 cm~! and aliphatic
C-H stretching just below 3000 cm~1. The aromatic C=C stretching vibrations are observed in
the 1400-1600 cm~* region. Strong bands in the fingerprint region, around 750 cm~* and 690
cm™1, are indicative of a monosubstituted benzene ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural confirmation.

Table 4: Mass Spectrometry Data for Ethylphenylsulfoxide
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miz Relative Intensity (%) Assighment

154 40 [M]* (Molecular lon)
126 100 [M - C2Ha]*

125 95 [M - CaHs]*

109 30 [CeHsSO]*

78 50 [CeHe]*

77 60 [CeHs]*

The mass spectrum of ethylphenylsulfoxide shows a molecular ion peak [M]* at an m/z of
154, corresponding to its molecular weight. A common fragmentation pathway for sulfoxides is
the McLafferty rearrangement, leading to the elimination of an alkene. In this case, the loss of
ethene (CzHa4) results in a prominent peak at m/z 126, which is often the base peak. The loss of
an ethyl radical (CzHs) gives rise to a peak at m/z 125. Further fragmentation can lead to the
formation of the phenylsulfinyl cation ([CeHsSO]*) at m/z 109 and the phenyl cation ([CeHs]*) at
m/z 77. The peak at m/z 78 corresponds to benzene, likely formed through rearrangement and
fragmentation.

m/z = 154

[CeHsSOH]+
ﬂ' m/z = 126
) - C2Hs’
 ——»(  [CeHsSOJ* =50 [CeHs]*
m/z = 125 miz =77

Click to download full resolution via product page

( [CsHsS(O)CH2CHs]*

Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Experimental Protocols

The following are generalized protocols for the acquisition of the spectroscopic data presented.
Actual parameters may vary depending on the specific instrumentation used.
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NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of ethylphenylsulfoxide in 0.6-0.7 mL
of deuterated chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane (TMS) as an
internal standard.

e 1H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.
Typical parameters include a 30° pulse width, a relaxation delay of 1 second, and 16-32
scans.

e 13C NMR Acquisition: Acquire the spectrum on the same instrument. Typical parameters
include a 30° pulse width, a relaxation delay of 2 seconds, and a sufficient number of scans
(e.g., 1024) to achieve a good signal-to-noise ratio. Proton decoupling is applied during
acquisition.

IR Spectroscopy

o Sample Preparation: For a liquid sample, a thin film can be prepared between two sodium
chloride (NaCl) or potassium bromide (KBr) plates. For a solid sample, a KBr pellet can be
prepared by grinding a small amount of the sample with dry KBr and pressing the mixture
into a transparent disk.

e Acquisition: Record the spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer,
typically over the range of 4000-400 cm~1. A background spectrum of the empty sample
holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry

o Sample Introduction: Introduce the sample into the mass spectrometer, typically via a gas
chromatograph (GC-MS) for volatile compounds or by direct infusion for less volatile
samples.

 lonization: Use Electron lonization (El) at a standard energy of 70 eV.

e Analysis: Scan a mass range appropriate for the compound, for example, from m/z 40 to
200.
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Conclusion

The spectroscopic data presented in this guide provide a comprehensive and validated
reference for the characterization of ethylphenylsulfoxide. The detailed analysis of *H NMR,
13C NMR, IR, and MS spectra offers a multi-faceted approach to confirming the structure and
purity of this important chemical entity. By understanding the correlation between the molecular
structure and its spectroscopic signatures, researchers and professionals in the fields of
chemistry and drug development can confidently utilize this information in their synthetic and
analytical endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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